Cas no 802541-49-7 (Ethyl 6-((dimethylamino)methylene)-1,4,4-trimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate)

• Product Name: Ethyl 6-((dimethylamino)methylene)-1,4,4-trimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate
• CAS No: 802541-49-7
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 6642925
• PubChem ID: 44235647
• Update Time: 2024-02-04

Ethyl 6-((dimethylamino)methylene)-1,4,4-trimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-((dimethylamino)methylene)-1,4,4-trimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate
• starbld0003652
• 802541-49-7

• Inchi： 1S/C16H23N3O3/c1-7-22-15(21)12-11-13(19(6)17-12)14(20)10(9-18(4)5)8-16(11,2)3/h9H,7-8H2,1-6H3/b10-9+
• InChI Key： PYGISCRUAORRMV-MDZDMXLPSA-N
• SMILES： O=C1/C(=C/N(C)C)/CC(C)(C)C2C(C(=O)OCC)=NN(C)C=21

Computed Properties

• Exact Mass: 305.174
• Monoisotopic Mass: 305.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: 2.4